Cas no 1221171-77-2 (2-chloro-5-(trifluoromethoxy)isonicotinic acid)

2-chloro-5-(trifluoromethoxy)isonicotinic acid structure
1221171-77-2 structure
Product Name:2-chloro-5-(trifluoromethoxy)isonicotinic acid
CAS No:1221171-77-2
MF:C7H3ClF3NO3
MW:241.551831483841
MDL:MFCD22571779
CID:2083254
PubChem ID:49871187
Update Time:2025-04-21

2-chloro-5-(trifluoromethoxy)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-(trifluoromethoxy)isonicotinic acid
    • 2-chloro-5-(trifluoromethoxy)pyridine-4-carboxylic acid
    • 1221171-77-2
    • MXTVKRCSGPEYAX-UHFFFAOYSA-N
    • 2-Chloro-5-(trifluoromethoxy)isonicotinicacid
    • CS-0080661
    • MFCD22571779
    • WYB17177
    • DB-323792
    • AS-32965
    • SCHEMBL2302767
    • 4-Pyridinecarboxylic acid, 2-chloro-5-(trifluoromethoxy)-
    • AKOS027254051
    • MDL: MFCD22571779
    • Inchi: 1S/C7H3ClF3NO3/c8-5-1-3(6(13)14)4(2-12-5)15-7(9,10)11/h1-2H,(H,13,14)
    • InChI Key: MXTVKRCSGPEYAX-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)O)=C(C=N1)OC(F)(F)F

Computed Properties

  • Exact Mass: 240.9753551g/mol
  • Monoisotopic Mass: 240.9753551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 59.4Ų

2-chloro-5-(trifluoromethoxy)isonicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM320931-1g
2-Chloro-5-(trifluoromethoxy)isonicotinic acid
1221171-77-2 95%
1g
$631 2022-06-13
abcr
AB447571-250 mg
2-Chloro-5-(trifluoromethoxy)isonicotinic acid; .
1221171-77-2
250mg
€463.30 2023-04-22
abcr
AB447571-1 g
2-Chloro-5-(trifluoromethoxy)isonicotinic acid; .
1221171-77-2
1g
€1,099.60 2023-04-22
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-10155-5g
2-chloro-5-(trifluoromethoxy)isonicotinic acid
1221171-77-2 95%
5g
$2370 2023-09-07
Chemenu
CM320931-1g
2-Chloro-5-(trifluoromethoxy)isonicotinic acid
1221171-77-2 95%
1g
$631 2021-08-18
TRC
C382948-2.5mg
2-Chloro-5-(trifluoromethoxy)isonicotinic Acid
1221171-77-2
2.5mg
$ 50.00 2022-06-06
TRC
C382948-5mg
2-Chloro-5-(trifluoromethoxy)isonicotinic Acid
1221171-77-2
5mg
$ 65.00 2022-06-06
TRC
C382948-25mg
2-Chloro-5-(trifluoromethoxy)isonicotinic Acid
1221171-77-2
25mg
$ 210.00 2022-06-06
abcr
AB447571-250mg
2-Chloro-5-(trifluoromethoxy)isonicotinic acid; .
1221171-77-2
250mg
€490.10 2025-02-27
abcr
AB447571-1g
2-Chloro-5-(trifluoromethoxy)isonicotinic acid; .
1221171-77-2
1g
€1169.60 2025-02-27

2-chloro-5-(trifluoromethoxy)isonicotinic acid Related Literature

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.